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Compound of Interest

Compound Name: 2-(2-Phenylethoxy)benzoic acid

Cat. No.: B183814

Application Notes and Protocols for 2-(2-
Phenylethoxy)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited safety and toxicological data are available for 2-(2-Phenylethoxy)benzoic
acid. The following procedures are based on general principles of laboratory safety and data
from structurally similar compounds. A thorough risk assessment should be conducted before
handling this chemical.

Introduction

2-(2-Phenylethoxy)benzoic acid (CAS No. 883546-53-0) is a carboxylic acid derivative with
potential applications in pharmaceutical and chemical synthesis. Due to the limited availability
of specific safety data, it is prudent to handle this compound with the care required for
substances with unknown toxicological properties. The information provided herein is a guide
for safe handling and storage based on available data and information from analogous
compounds such as 2-(2-phenylethyl)benzoic acid and other substituted benzoic acids.

Physicochemical and Hazard Data

The following tables summarize the available quantitative data for 2-(2-Phenylethoxy)benzoic
acid and a closely related compound, 2-(2-phenylethyl)benzoic acid, for comparison.
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Table 1: Physicochemical Properties

2-(2-Phenylethoxy)benzoic

2-(2-phenylethyl)benzoic

Property . .

acid acid (Analogue)
CAS Number 883546-53-0 4890-85-1[1]
Molecular Formula C15H1403 C15H1402[1]
Molecular Weight 242.27 g/mol 226.275 g/mol [1]
Boiling Point 424,938 °C at 760 mmHg[2] 259 °C[1]
Density 1.192 g/cm3[2] Not Available
Melting Point Not Available 130-132 °CJ[1]

Table 2: Hazard Identification and Classification (Based on Analogue Data)

Hazard information for 2-(2-Phenylethoxy)benzoic acid is not fully available. The following

data for the analogue 2-(2-phenylethyl)benzoic acid should be used for preliminary hazard

assessment.

Hazard Class

GHS Category (for 2-(2-
phenylethyl)benzoic acid)

Hazard Statement (for 2-(2-
phenylethyl)benzoic acid)

Skin Irritation

Category 2

H315: Causes skin irritation[3]

Eye Irritation

Category 2

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory
irritation[3]

Safe Handling and Personal Protective Equipment

(PPE)

Given the potential for skin, eye, and respiratory irritation, stringent safety protocols should be

followed.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.chembk.com/en/chem/2-(2-phenylethyl)benzoic%20acid
https://www.chembk.com/en/chem/2-(2-phenylethyl)benzoic%20acid
https://www.chembk.com/en/chem/2-(2-phenylethyl)benzoic%20acid
https://www.chemsrc.com/en/cas/883546-53-0_204409.html
https://www.chembk.com/en/chem/2-(2-phenylethyl)benzoic%20acid
https://www.chemsrc.com/en/cas/883546-53-0_204409.html
https://www.chembk.com/en/chem/2-(2-phenylethyl)benzoic%20acid
https://www.benchchem.com/product/b183814?utm_src=pdf-body
https://www.echemi.com/sds/2-bibenzylcarboxylicacid-pid_Seven40455.html
https://www.echemi.com/sds/2-bibenzylcarboxylicacid-pid_Seven40455.html
https://www.echemi.com/sds/2-bibenzylcarboxylicacid-pid_Seven40455.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 1: General Handling Procedures

» Ventilation: Always handle 2-(2-Phenylethoxy)benzoic acid in a well-ventilated area,
preferably within a certified chemical fume hood.[4]

¢ Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[4]
Protocol 2: Personal Protective Equipment (PPE) Selection
o Eye Protection: Wear chemical safety goggles or a face shield.[3]
e Skin Protection:

o Wear a lab coat.

o Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before
use.

» Respiratory Protection: If handling large quantities or if dust formation is likely, use a NIOSH-
approved respirator with a particulate filter.
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Consider Particulate Respirator
if Dust is Generated

Click to download full resolution via product page
Storage Procedures
Proper storage is crucial to maintain the integrity of the compound and ensure safety.
Protocol 3: Chemical Storage
o Container: Store in a tightly closed, properly labeled container.[3]
e Environment: Keep in a cool, dry, and well-ventilated place.[3]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

Emergency Procedures

In case of accidental exposure or spills, follow these protocols.
Protocol 4: First Aid Measures (Based on Analogue Data)

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]
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» Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If
irritation persists, seek medical attention.[3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Protocol 5: Spill Response
o Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Containment: Wearing appropriate PPE, carefully sweep or scoop up the spilled solid
material, avoiding dust generation.

o Cleanup: Place the spilled material into a sealed container for disposal. Clean the spill area
with a suitable solvent and then with soap and water.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.
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Experimental Protocols

While specific experimental protocols for 2-(2-Phenylethoxy)benzoic acid are not readily
available, its synthesis would likely follow established methods for similar ether-linked benzoic
acids. The following is a generalized, hypothetical synthesis protocol for illustrative purposes.

Protocol 6: Hypothetical Synthesis via Williamson Ether Synthesis

This is a general procedure and has not been optimized for this specific compound.
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve methyl 2-hydroxybenzoate and potassium carbonate in a suitable polar
aprotic solvent (e.g., DMF or acetone).

Addition of Alkylating Agent: Slowly add (2-bromoethyl)benzene to the stirred solution at
room temperature.

Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature, filter to
remove inorganic salts, and remove the solvent under reduced pressure.

Purification of Ester: Purify the resulting ester by column chromatography.

Hydrolysis: Dissolve the purified ester in a mixture of an alcohol (e.g., methanol or ethanol)
and an aqueous solution of a strong base (e.g., NaOH or KOH).

Saponification: Stir the mixture at room temperature or with gentle heating until the ester is
fully hydrolyzed (monitor by TLC).

Acidification and Isolation: Remove the alcohol under reduced pressure. Dilute the agqueous
residue with water and acidify with a mineral acid (e.g., HCI) to precipitate the carboxylic
acid.

Final Purification: Collect the solid product by filtration, wash with cold water, and dry.
Recrystallize from a suitable solvent if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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